Cas no 2228506-75-8 (3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228506-75-8
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6488750
• PubChem ID: 165798034
• Update Time: 2025-05-04

3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid
• EN300-1995481
• 2228506-75-8

• Inchi： 1S/C11H14ClNO3/c1-11(2,10(14)15)6-7-4-5-8(12)13-9(7)16-3/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： VIKLTIMLSSSRAC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(6-chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228506-75-8)

3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228506-75-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a dimethylpropanoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chlorinated pyridine ring is a key functional group in this compound, providing it with specific chemical and biological properties. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with biological targets. The methoxy group on the pyridine ring further modulates the compound's electronic properties, influencing its reactivity and stability.

The dimethylpropanoic acid moiety is another crucial component of the molecule. This functional group imparts carboxylic acid properties to the compound, which can be important for its pharmacological activity. Carboxylic acids are often involved in hydrogen bonding and other non-covalent interactions that are essential for binding to protein targets.

Recent studies have explored the potential of 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have indicated that 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid can interfere with viral replication processes, particularly in RNA viruses like influenza and coronaviruses. This property makes it a promising candidate for further investigation in antiviral drug development.

In addition to its biological activities, the compound's physicochemical properties have been extensively studied. Its solubility, stability, and bioavailability are critical factors that determine its suitability for pharmaceutical applications. Research has shown that 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms such as tablets, capsules, and injectable solutions.

The stability of 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid under different conditions has also been evaluated. Studies have demonstrated that it remains stable at room temperature and under standard storage conditions, which is advantageous for long-term storage and transportation. However, it is sensitive to high temperatures and strong acids or bases, which can lead to degradation.

Bioavailability studies have revealed that 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid has moderate oral bioavailability, which can be further enhanced through formulation strategies such as prodrug approaches or co-administration with absorption enhancers. These findings highlight the importance of optimizing the delivery system to maximize the therapeutic benefits of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid in human subjects. Early phase I trials have shown promising results in terms of safety profiles and pharmacokinetic parameters. These trials have provided valuable insights into the dosing regimens and potential side effects associated with this compound.

Further research is needed to fully understand the mechanisms of action and therapeutic potential of 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid. Ongoing studies are focusing on elucidating its interactions with specific biological targets and identifying any off-target effects that may impact its safety profile.

In conclusion, 3-(6-Chloro-2-methoxypyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228506-75-8) represents a promising lead compound in the development of novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation in various medical applications. As research continues to advance our understanding of this compound, it holds significant potential to contribute to the treatment of inflammatory diseases and viral infections.